![molecular formula C18H21NO3 B5688990 2-methyl-N-1-oxaspiro[4.4]non-3-yl-1-benzofuran-5-carboxamide](/img/structure/B5688990.png)
2-methyl-N-1-oxaspiro[4.4]non-3-yl-1-benzofuran-5-carboxamide
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Overview
Description
2-methyl-N-1-oxaspiro[4.4]non-3-yl-1-benzofuran-5-carboxamide, also known as MBNC, is a novel compound that has gained significant attention in the scientific community due to its potential applications in drug discovery and development. MBNC belongs to the class of spirocyclic compounds, which are known for their diverse biological activities.
Mechanism of Action
The mechanism of action of 2-methyl-N-1-oxaspiro[4.4]non-3-yl-1-benzofuran-5-carboxamide is not fully understood, but it is believed to involve the inhibition of various cellular pathways. This compound has been shown to inhibit the expression of various genes involved in cancer cell proliferation and survival, leading to the induction of apoptosis. Additionally, this compound has been found to inhibit the activation of NF-κB, a transcription factor that plays a critical role in the regulation of inflammation.
Biochemical and Physiological Effects:
This compound has been shown to exhibit various biochemical and physiological effects. It has been found to induce cell cycle arrest and apoptosis in cancer cells, leading to the inhibition of cancer cell growth and proliferation. Additionally, this compound has been shown to inhibit the production of pro-inflammatory cytokines, leading to a reduction in inflammation. This compound has also been found to protect against oxidative stress-induced neuronal damage, suggesting its potential as a neuroprotective agent.
Advantages and Limitations for Lab Experiments
2-methyl-N-1-oxaspiro[4.4]non-3-yl-1-benzofuran-5-carboxamide has several advantages for lab experiments, including its high purity and yield, as well as its diverse biological activities. It can be easily synthesized and purified, making it suitable for various research applications. However, there are also some limitations to the use of this compound in lab experiments. Its mechanism of action is not fully understood, and further research is needed to elucidate its molecular targets. Additionally, the safety and toxicity of this compound have not been fully evaluated, and caution should be exercised when handling this compound.
Future Directions
There are several future directions for the research on 2-methyl-N-1-oxaspiro[4.4]non-3-yl-1-benzofuran-5-carboxamide. One potential area of investigation is the development of this compound-based anticancer drugs. This compound has shown potent anticancer activity in vitro, and further research is needed to evaluate its efficacy in vivo. Additionally, the mechanism of action of this compound needs to be further elucidated to identify its molecular targets. Another potential area of investigation is the development of this compound-based anti-inflammatory and neuroprotective agents. This compound has shown promising results in these areas, and further research is needed to evaluate its potential as a therapeutic agent. Overall, this compound has significant potential for drug discovery and development, and further research is needed to fully explore its diverse biological activities.
Synthesis Methods
2-methyl-N-1-oxaspiro[4.4]non-3-yl-1-benzofuran-5-carboxamide can be synthesized through a multi-step process involving the reaction of 2-methyl-3-bromopentane with benzofuran-5-carboxylic acid. The resulting intermediate is then reacted with oxalyl chloride and subsequently with 1,3-oxathiolane to obtain the final product. The synthesis of this compound has been optimized to yield high purity and yield, making it suitable for various research applications.
Scientific Research Applications
2-methyl-N-1-oxaspiro[4.4]non-3-yl-1-benzofuran-5-carboxamide has shown promising results in various scientific research applications. It has been found to exhibit potent anticancer activity against a range of cancer cell lines, including breast, lung, and colon cancer. This compound has also been investigated for its potential as an anti-inflammatory agent, as it has been shown to inhibit the production of pro-inflammatory cytokines. Additionally, this compound has been studied for its potential as a neuroprotective agent, as it has been found to protect against oxidative stress-induced neuronal damage.
properties
IUPAC Name |
2-methyl-N-(1-oxaspiro[4.4]nonan-3-yl)-1-benzofuran-5-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H21NO3/c1-12-8-14-9-13(4-5-16(14)22-12)17(20)19-15-10-18(21-11-15)6-2-3-7-18/h4-5,8-9,15H,2-3,6-7,10-11H2,1H3,(H,19,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HVWFAOTXBPKRHD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(O1)C=CC(=C2)C(=O)NC3CC4(CCCC4)OC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H21NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
299.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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